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Compound of Interest

2-(4,4,5,5-Tetramethyl-1,3,2-
Compound Name:
dioxaborolan-2-yl)benzaldehyde

Cat. No.: B1311416

An In-depth Technical Guide to 2-Formylphenylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-formylphenylboronic acid pinacol
ester, a versatile bifunctional reagent in organic synthesis. The document details its chemical
structure, IUPAC nomenclature, and key physicochemical properties. A significant focus is
placed on its application in palladium-catalyzed cross-coupling reactions, particularly the
Suzuki-Miyaura coupling, which is a cornerstone of modern drug discovery and development.
This guide also presents a detailed experimental protocol for a typical Suzuki-Miyaura reaction,
alongside a logical workflow for its application in synthetic chemistry.

Chemical Structure and IUPAC Name

2-Formylphenylboronic acid pinacol ester is an organic compound featuring a benzene ring
substituted with a formyl group and a pinacol boronic ester group at the ortho position.

e Chemical Structure:
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e |[UPAC Name: 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde[1]
e CAS Number: 380151-85-9[2]
e Molecular Formula: C13H17BO3[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-formylphenylboronic acid pinacol
ester is provided in the table below. This data is essential for its handling, storage, and
application in experimental settings.

Property Value Reference
Molecular Weight 232.08 g/mol [2]
Appearance Liquid

Density 1.0532 g/mL at 25 °C

Refractive Index n20/D 1.5143

Storage Temperature 2-8°C

Applications in Organic Synthesis
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2-Formylphenylboronic acid pinacol ester is a valuable building block in organic synthesis due
to its dual reactivity. The pinacol boronic ester functionality serves as a key participant in
palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, for
the formation of carbon-carbon bonds. The formyl group provides a handle for a wide range of
chemical transformations, including reductive amination, Wittig reactions, and the formation of
imines and oximes.

This bifunctionality makes it a particularly useful reagent in the synthesis of complex molecules,
including pharmaceuticals and materials with novel electronic properties. For instance, it has
been used as a starting material for the preparation of profluorescent probes for the detection
of biologically relevant species and in the synthesis of molecular spin switches.

Experimental Protocol: Suzuki-Miyaura Coupling

The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling
reaction using an aryl halide and a boronic acid or ester. This protocol is a generalized
procedure and may require optimization for specific substrates.

Reaction Scheme:
Ar-X + R-B(OR")2 --(Pd catalyst, Base)--> Ar-R

Materials:

Aryl halide (Ar-X) (1.0 equiv)

Boronic acid or ester (e.g., 2-formylphenylboronic acid pinacol ester) (1.1 - 1.5 equiv)

Palladium catalyst (e.g., Pd(PPhs)4, PdClz2(dppf)) (0.01 - 0.05 equiv)

Base (e.g., K2COs, Cs2C0s3, K3POa4) (2.0 - 3.0 equiv)

Anhydrous solvent (e.g., Dioxane, Toluene, DMF)

Water (often used as a co-solvent)

Procedure:
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» To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the
aryl halide, boronic acid/ester, palladium catalyst, and base.

e Add the anhydrous solvent and water (if applicable) via syringe.
e Degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

o Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the
required time (monitored by TLC or LC-MS).

e Upon completion, cool the reaction to room temperature.

 Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

Logical Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow of a Suzuki-Miyaura coupling reaction and
a simplified representation of a potential synthetic pathway utilizing 2-formylphenylboronic acid
pinacol ester.
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Caption: Logical workflow for a Suzuki-Miyaura coupling reaction.
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Caption: A potential synthetic pathway using the dual reactivity of the reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Chemical structure and IUPAC name of 2-
formylphenylboronic acid pinacol ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311416#chemical-structure-and-iupac-name-of-2-
formylphenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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